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Compound of Interest

Compound Name: 2-Nitro-5-piperidinophenol

Cat. No.: B128972 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2-Nitro-5-piperidinophenol, a compound that requires careful management

due to its potential hazards.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is crucial to handle 2-Nitro-5-piperidinophenol
with appropriate safety measures. Based on available safety data, this compound is a solid,

crystalline substance that is yellow in appearance[1].

Personal Protective Equipment (PPE): All personnel handling this compound should wear the

following:

Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-

approved respirator is recommended.

In case of exposure, follow these first-aid measures:
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Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, call a physician.[1]

Inhalation: Move to fresh air. If breathing is difficult, give artificial respiration. Get medical

attention if symptoms occur.[1]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical

attention if symptoms occur.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key physical and chemical properties of 2-
Nitro-5-piperidinophenol.

Property Value

Physical State Solid Crystalline[1]

Appearance Yellow[1]

Melting Point 68 - 70 °C / 154.4 - 158 °F[1]

Molecular Formula C₁₁H₁₄N₂O₃[2]

Molecular Weight 222.24[2]

Disposal Workflow
The proper disposal of 2-Nitro-5-piperidinophenol should be managed as hazardous

chemical waste. The following workflow provides a step-by-step process for its safe disposal.

Figure 1: Disposal workflow for 2-Nitro-5-piperidinophenol.

Detailed Experimental Protocol for Disposal
The following protocol outlines the step-by-step methodology for the safe disposal of 2-Nitro-5-
piperidinophenol waste in a laboratory setting.
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1. Waste Characterization and Segregation:

Treat all 2-Nitro-5-piperidinophenol and any materials contaminated with it (e.g., gloves,

weighing paper, contaminated labware) as hazardous waste.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed. Specifically, segregate it from strong acids, bases, and oxidizing agents to

prevent potentially hazardous reactions.

2. Waste Container Selection and Labeling:

Select a robust, leak-proof container with a secure, screw-top lid that is compatible with the

chemical. High-density polyethylene (HDPE) containers are generally suitable for solid

chemical waste.

The container must be in good condition, free of cracks or leaks.

Affix a "Hazardous Waste" label to the container. The label must include:

The full chemical name: "2-Nitro-5-piperidinophenol" (avoiding abbreviations or

formulas).

The date when waste was first added to the container.

The name of the principal investigator or laboratory contact.

An indication of the hazards (e.g., "Toxic").

3. Accumulation and Storage:

Keep the waste container closed except when adding waste.

Store the container in a designated satellite accumulation area that is at or near the point of

generation.

Place the primary waste container inside a larger, chemically resistant secondary

containment bin or tray to contain any potential leaks or spills.
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Ensure the storage area is cool, dry, and well-ventilated, away from sources of ignition and

incompatible materials.

4. Final Disposal Procedure:

Do not dispose of 2-Nitro-5-piperidinophenol down the sink or in the regular trash.

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Follow your institution's specific procedures for requesting a waste pickup.

Maintain records of the disposal, including the date, quantity, and method of disposal, in

accordance with institutional and regulatory requirements.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of 2-Nitro-5-piperidinophenol, minimizing risks to themselves, their colleagues, and

the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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